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Compound of Interest

Compound Name: cis-9-Hexadecenol

Cat. No.: B146686 Get Quote

An In-depth Technical Guide to cis-9-Hexadecenol: Chemical Properties, Structure, and

Biological Interactions

Abstract
cis-9-Hexadecenol, also known as palmitoleyl alcohol, is a monounsaturated fatty alcohol with

significant applications in chemical synthesis and notable biological activities.[1][2] This

technical guide provides a comprehensive overview of its chemical properties, structural

information, relevant experimental protocols, and its role in biological signaling pathways. The

information is intended for researchers, scientists, and professionals in drug development.

Chemical Properties and Structure
cis-9-Hexadecenol is a long-chain fatty alcohol characterized by a cis-double bond at the ninth

carbon position.[1] It is a liquid at room temperature and possesses diverse biological activities,

including antimicrobial and virucidal properties.[1]

Physicochemical Data
The key physicochemical properties of cis-9-Hexadecenol are summarized in the table below

for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₆H₃₂O [1][2][3][4]

Molecular Weight 240.42 g/mol [2][3][4]

CAS Number 10378-01-5 [1][2][3]

Appearance Liquid [1]

Boiling Point 340 °C at 760 mmHg [2]

Density 0.847 g/cm³ [2]

Flash Point 115.4 °C [2]

Refractive Index 1.46 [2]

pKa 15.20 ± 0.10 (Predicted) [2][4]

Storage Temperature -20°C [2]

Solubility
Solvent Solubility Source(s)

DMF 30 mg/mL [1][4]

DMSO 30 mg/mL [1][4]

Ethanol 30 mg/mL [1][4]

Ethanol:PBS (pH 7.2) (1:2) 0.33 mg/mL [4]

Chemical Structure
The structure of cis-9-Hexadecenol is defined by a 16-carbon chain with a hydroxyl group at

one end and a cis-configured double bond between the 9th and 10th carbon atoms.

SMILES: OCCCCCCCC/C=C\CCCCCC[1]

InChI: InChI=1S/C16H32O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h7-8,17H,2-6,9-

16H2,1H3/b8-7-[1]
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Synonyms: (Z)-9-Hexadecen-1-ol, Palmitoleyl Alcohol, FOH 16:1[1][2][4]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of related compounds, such as the

corresponding aldehyde, are crucial for research and development.

Synthesis of cis-9-Hexadecenal from cis-9-Hexadecen-1-
ol
This protocol describes the oxidation of cis-9-Hexadecen-1-ol to its corresponding aldehyde, a

common transformation in pheromone synthesis.[5]

Materials:

cis-9-Hexadecen-1-ol

Pyridinium chlorochromate (PCC)

Silica gel

Anhydrous methylene chloride

Alumina

Benzene-hexane system (1:1)

Procedure:

In a 3-necked flask equipped with a stirrer, addition funnel, and reflux condenser with a

calcium chloride tube, place 2.6 g of pyridinium chlorochromate and 2.6 g of silica gel.[5]

Add 20 ml of anhydrous methylene chloride and stir the mixture for 10 minutes.[5]

Add a solution of 2 g of cis-9-Hexadecen-1-ol in 10 ml of anhydrous methylene chloride to

the reaction mixture.[5]
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Stir the reaction mixture at room temperature for 2 hours, monitoring the reaction progress

periodically using Thin Layer Chromatography (TLC).[5]

Upon completion of the oxidation, filter the reaction mass through a small layer of silica gel.

[5]

Wash the flask with three 30 ml portions of methylene chloride.[5]

Distill off the solvent.[5]

Purify the resulting product by passing it through a column with alumina using a benzene-

hexane (1:1) solvent system.[5]

Evaporate the solvents to obtain cis-9-Hexadecenal.[5]

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a standard method for identifying and quantifying volatile and semi-volatile organic

compounds like cis-9-Hexadecenol and its derivatives.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (e.g., GC-MS QP-2010 plus).[6]

GC Conditions (Example):

Column: HP-5 MS (30 m x 0.25 mm, 0.25 µm film thickness).[7]

Carrier Gas: Helium at a flow rate of 1 ml/minute.[6]

Injector Temperature: 250°C.

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.[7]

Ramp: Increase to 300°C at a rate of 15 K/min.[7]
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Final hold: 10 minutes at 300°C.[7]

Split Ratio: 50:1.[6]

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-500.

Ion Source Temperature: 230°C.

Interface Temperature: 280°C.

Data Analysis:

Identification of cis-9-Hexadecenol is achieved by comparing the retention time and mass

spectrum of the analyte with those of a known standard and by matching the mass spectrum

with spectral libraries such as NIST.[8]

Mandatory Visualizations
The following diagrams illustrate key processes involving cis-9-Hexadecenol and its

derivatives, created using the DOT language.
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Caption: Synthesis pathway from palmitinoleic acid methyl ester to cis-9-hexadecenal.

Analytical Workflow: GC-MS
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Caption: General workflow for the analysis of cis-9-Hexadecenol using GC-MS.
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Biological Signaling Pathway: Antifungal Action
cis-9-Hexadecenal, a related aldehyde, has been shown to inhibit melanin biosynthesis in the

fungus Aspergillus fumigatus.[9][10] This is a critical virulence factor for the organism. The

compound is thought to interact with and inhibit the polyketide synthase (PKS) enzyme, a key

component in the melanin production pathway.[10]
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Caption: Inhibition of the DHN-melanin pathway in A. fumigatus by cis-9-hexadecenal.
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Biological Activity
cis-9-Hexadecenol and its related aldehyde exhibit a range of biological activities:

Antifungal: cis-9-Hexadecenal is effective against the fungus Aspergillus fumigatus. It inhibits

the biosynthesis of 1,8-dihydroxynaphthalene-melanin, a key virulence factor, leading to a

91% reduction in melanin content at a concentration of 0.293 mM.[9][10] This action also

reduces the hydrophobicity of the fungal surface.[9]

Antibacterial: It is active against the bacterium Streptococcus mutans with a Minimum

Inhibitory Concentration (MIC) of 1.56 μg/ml.[1]

Virucidal: At a concentration of 10 mM, it is virucidal against Herpes Simplex Virus 2 (HSV-

2).[1]

Pheromonal Component: It is found in the pheromone gland extracts of the moth

Helicoverpa assulta and can modulate the behavior of male moths.[1] In other insects, like

the cotton bollworm Heliothis armigera, the related aldehyde, (Z)-9-Hexadecenal, is a

component of the sex pheromone.[11]

Conclusion
cis-9-Hexadecenol is a versatile fatty alcohol with well-defined chemical properties and

significant potential in both chemical synthesis and as a biologically active agent. Its role as a

precursor in pheromone synthesis and its demonstrated antifungal, antibacterial, and virucidal

activities make it a compound of high interest for ongoing research. The provided experimental

protocols and pathway diagrams serve as a foundational resource for scientists and developers

working with this molecule. Further exploration of its mechanisms of action, particularly its

interaction with fungal virulence factors, may lead to the development of novel therapeutic

agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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